Cas no 454176-48-8 (3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 454176-48-8
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 5911665
• PubChem ID: 2444468
• Update Time: 2025-06-11

3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• AKOS001080695
• Z44331527
• EN300-26579541
• 454176-48-8
• (E)-3-(4-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C14H13BrN2O/c15-13-5-3-11(4-6-13)9-12(10-16)14(18)17-7-1-2-8-17/h3-6,9H,1-2,7-8H2/b12-9+
• InChI Key： JFXYNTNWTGXTMJ-FMIVXFBMSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C(\C#N)/C(N1CCCC1)=O

Computed Properties

• Exact Mass: 304.02113g/mol
• Monoisotopic Mass: 304.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454176-48-8): A Comprehensive Overview

3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454176-48-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a brominated derivative of a pyrrolidine carbamate, which imparts unique chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454176-48-8) is characterized by a central propenyl nitrile moiety flanked by a bromophenyl group and a pyrrolidine carbamate. The presence of the bromine atom and the pyrrolidine ring provides this compound with a high degree of functional versatility, making it an attractive candidate for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile. One such method involves the coupling of 4-bromobenzaldehyde with pyrrolidine carbamate in the presence of a suitable catalyst, followed by a subsequent nitrile formation step. This approach not only simplifies the synthetic route but also enhances the overall yield and purity of the final product.

In terms of biological activity, 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, making it a valuable tool for investigating cellular processes. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties, which could be further explored for therapeutic applications.

The pharmacological profile of 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile has also been investigated in preclinical models. In vitro studies have shown that this compound can effectively modulate the activity of key enzymes and receptors, leading to potential therapeutic benefits in diseases such as cancer and neurodegenerative disorders. These findings highlight the compound's potential as a lead molecule for drug discovery and development.

To further understand the mechanisms underlying the biological effects of 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile, researchers have employed advanced techniques such as molecular docking and computational modeling. These studies have provided insights into the binding interactions between the compound and its target proteins, elucidating the structural basis for its activity. This information is crucial for optimizing the compound's properties and designing more potent analogs.

In addition to its direct biological effects, 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile has been explored as a scaffold for developing novel therapeutic agents. By introducing various functional groups or modifying existing moieties, chemists can fine-tune the pharmacological properties of this compound to meet specific therapeutic needs. For example, recent studies have focused on enhancing its solubility and bioavailability through prodrug strategies or nanoparticle formulations.

The safety profile of 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(4-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454176-48-8) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and design of new therapeutic agents.